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Compound of Interest

Compound Name:
N-Butyl 3-

nitrobenzenesulfonamide

Cat. No.: B181813 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-Butyl 3-nitrobenzenesulfonamide (CAS No. 3622-84-2).

Adherence to these guidelines is critical for ensuring personnel safety and minimizing

environmental impact in a laboratory setting. This document is intended for researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
N-Butyl 3-nitrobenzenesulfonamide is a chemical that may cause damage to organs through

prolonged or repeated exposure and is harmful to aquatic life with long-lasting effects.[1][2][3]

[4] Ingestion or inhalation may lead to central nervous system depression, with symptoms

including headache, dizziness, and confusion.[2] It is crucial to use appropriate personal

protective equipment (PPE) to minimize exposure.

Mandatory Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[1][5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Inspect gloves for

integrity before each use and

dispose of them properly after

handling the chemical.

Body Protection Laboratory coat

Should be fully buttoned to

provide a barrier against

accidental contact.[5]

Respiratory Protection
NIOSH-approved respirator or

equivalent

Required when working in

areas with inadequate

ventilation or when there is a

risk of inhaling vapors or

aerosols.

Operational Plan: Handling and Experimental
Procedures
Strict adherence to the following procedural steps is mandatory to ensure the safe handling of

N-Butyl 3-nitrobenzenesulfonamide in a laboratory setting.

Preparation and Handling:
Ventilation: Always handle N-Butyl 3-nitrobenzenesulfonamide in a well-ventilated area,

preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is donned

correctly.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]
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Prevent Inhalation: Avoid breathing in vapors or mists.[1]

Ignition Sources: Keep the chemical away from open flames, sparks, and other sources of

ignition.[1]

Container Handling: Keep the container tightly closed when not in use.[1] Open and handle

the container with care to prevent spills.

During the Experiment:
Containment: Use appropriate labware to contain the chemical and prevent spills.

Monitoring: Be aware of the experimental conditions and monitor for any signs of a leak or

spill.

No Eating or Drinking: Do not eat, drink, or smoke in the laboratory where this chemical is

being handled.[1]

Post-Experiment:
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1]

Cleaning: Clean the work area and any equipment used, collecting all residues for proper

disposal.

PPE Removal: Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste containing N-Butyl 3-nitrobenzenesulfonamide must be treated as hazardous

waste. Improper disposal can lead to environmental contamination.

Waste Segregation and Collection:
Hazardous Waste: This chemical and any materials contaminated with it (e.g., gloves, paper

towels, empty containers) must be disposed of as hazardous waste.[1]
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Labeling: Collect all waste in a clearly labeled, sealed, and appropriate container for

hazardous chemical waste.

Compatibility: Do not mix N-Butyl 3-nitrobenzenesulfonamide waste with other

incompatible chemical waste.

Disposal Procedure:
Consult Regulations: Dispose of the waste in accordance with all applicable federal, state,

and local environmental regulations.[1]

Licensed Disposal Service: Use a licensed professional waste disposal service to dispose of

the hazardous waste.

Environmental Protection: Do not allow the chemical to be released into the environment,

including drains or waterways.[1][4][5]

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for N-Butyl 3-
nitrobenzenesulfonamide.

Physical and Chemical Properties:

Property Value

Molecular Formula C₁₀H₁₅NO₂S

Molecular Weight 213.30 g/mol

Appearance Colorless oily liquid

Boiling Point 314 °C (597 °F)

Density 1.15 g/cm³ at 25 °C (77 °F)

Flash Point 113 °C (235.4 °F) - closed cup

Solubility in Water Slightly soluble
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Toxicological Data:

Test Type Species Route Value

LD50 Rat Oral 2050 - 2070 mg/kg

LD50 Mouse Oral 2500 - 2900 mg/kg

LC50 Rat Inhalation > 4.06 mg/L (4 hours)

LD50 Rat Dermal > 2000 mg/kg

NOAEL Rat Oral

50 mg/kg (No

Observed Adverse

Effect Level)

Ecotoxicity Data:

Test Type Species Value Exposure Time

LC50
Danio rerio (Zebra

fish)
36.7 mg/L 96 hours

EC50
Daphnia magna

(Water flea)
56 mg/L 48 hours

EC50 Algae 49 mg/L 72 hours

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for the safe handling of N-Butyl 3-
nitrobenzenesulfonamide, from preparation to disposal, to minimize risk and ensure a safe

laboratory environment.
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Safe Handling Workflow for N-Butyl 3-nitrobenzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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